Cas no 109911-76-4 (2-methyl-2H-1,2,3,4-tetrazol-5-ol)

• Product Name: 2-methyl-2H-1,2,3,4-tetrazol-5-ol
• CAS No: 109911-76-4
• MF: C₂H₄N₄O
• MW: 100.079359054565
• CID: 5385315
• PubChem ID: 54384029
• Update Time: 2025-06-13

2-methyl-2H-1,2,3,4-tetrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2H-1,2,3,4-tetrazol-5-ol
• 5H-Tetrazol-5-one, 1,2-dihydro-2-methyl-
• 2-Methyl-1,2-dihydro-tetrazol-5-one

• Inchi： 1S/C2H4N4O/c1-6-4-2(7)3-5-6/h1H3,(H,4,7)
• InChI Key： NFFKVGJDBKGNMK-UHFFFAOYSA-N
• SMILES： N1C(=O)N=NN1C

Computed Properties

• Exact Mass: 100.03851076g/mol
• Monoisotopic Mass: 100.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• Density: 1.75±0.1 g/cm3(Predicted)
• Melting Point: 137-138 °C(Solv: ethyl ether (60-29-7))
• pka: 11.47±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 2-methyl-2H-1,2,3,4-tetrazol-5-ol

Introduction to 2-methyl-2H-1,2,3,4-tetrazol-5-ol (CAS No. 109911-76-4)

2-methyl-2H-1,2,3,4-tetrazol-5-ol, identified by the Chemical Abstracts Service Number (CAS No.) 109911-76-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the tetrazole class, a group of molecules characterized by a four-membered ring containing four nitrogen atoms. The presence of a methyl group at the 2-position and a hydroxyl group at the 5-position introduces specific reactivity and functionalization possibilities, making it a valuable scaffold for medicinal chemistry investigations.

The structure of 2-methyl-2H-1,2,3,4-tetrazol-5-ol features a highly strained tetrazole core, which can influence its reactivity and interaction with biological targets. The hydroxyl group at the 5-position provides a site for further derivatization, enabling the synthesis of analogs with tailored properties. This compound has been explored in various contexts, including as an intermediate in the synthesis of more complex molecules and as a potential lead compound for drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-methyl-2H-1,2,3,4-tetrazol-5-ol and biological receptors. Studies suggest that the compound may exhibit binding affinity to certain enzyme families and ion channels, making it a candidate for developing novel therapeutic agents. For instance, modifications to the tetrazole ring have been shown to modulate pharmacokinetic profiles and enhance bioavailability, critical factors in drug development.

The synthesis of 2-methyl-2H-1,2,3,4-tetrazol-5-ol typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclocondensation reactions of appropriate precursors under inert atmospheres. The introduction of the hydroxyl group at the 5-position often necessitates protective group strategies to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields.

In the realm of medicinal chemistry, tetrazole derivatives have been extensively studied for their diverse biological activities. The scaffold's ability to engage with various biological targets has led to its incorporation into numerous drug candidates targeting conditions such as inflammation, pain management, and neurodegenerative disorders. The unique electronic properties of the tetrazole ring contribute to its ability to interact with biological systems in ways that other heterocycles may not.

One particularly intriguing aspect of 2-methyl-2H-1,2,3,4-tetrazol-5-ol is its potential role as a prodrug or precursor for bioactive molecules. By designing derivatives that undergo metabolic activation or enzymatic conversion, researchers can achieve targeted release of active pharmaceutical ingredients (APIs). This approach has gained traction in recent years due to its potential for improving therapeutic efficacy while minimizing side effects.

The chemical reactivity of CAS No. 109911-76-4 also makes it a useful building block for materials science applications. For example, its ability to form coordination complexes with metal ions has been exploited in catalysis and as sensors for detecting metal species in environmental samples. These applications highlight the versatility of tetrazole-based compounds beyond traditional pharmaceutical uses.

From an industrial perspective, the demand for high-purity 2-methyl-2H-1,2,3,4-tetrazol-5-ol has driven innovation in purification technologies such as crystallization techniques and chromatographic methods. Ensuring batch-to-batch consistency is crucial for pharmaceutical applications where purity directly impacts safety and efficacy. Manufacturers are increasingly adopting continuous flow chemistry approaches to enhance production efficiency while maintaining stringent quality control measures.

The regulatory landscape surrounding novel compounds like 109911-76-4 continues to evolve with advancements in chemical safety assessments. Regulatory agencies require comprehensive toxicological data before approving new substances for industrial or medical use. Researchers are leveraging high-throughput screening technologies to accelerate these assessments by rapidly evaluating potential hazards associated with new molecular entities.

Future research directions may focus on expanding the chemical space explored by derivatives of CAS No 109911764 through innovative synthetic strategies or exploring new biological targets where tetrazole-based compounds could offer therapeutic advantages over existing treatments. Collaborative efforts between academia and industry will be essential in translating laboratory findings into tangible breakthroughs that improve human health outcomes worldwide.